![molecular formula C10H9NO3S B2912838 3-(2-Thioxo-benzooxazol-3-yl)-propionic acid CAS No. 41405-51-0](/img/structure/B2912838.png)
3-(2-Thioxo-benzooxazol-3-yl)-propionic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Evaluation
POCl3 Mediated Syntheses of Benzofused Thiazole Derivatives : A study detailed the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives, highlighting their potential as antioxidant and anti-inflammatory agents. The synthesized compounds were evaluated for their in vitro antioxidant and anti-inflammatory activities, with certain derivatives showing distinct anti-inflammatory activity compared to standard references. This research underscores the therapeutic potential of benzothiazole analogues in developing new agents with desired pharmacological profiles (Raut et al., 2020).
Therapeutic Potential and Mechanisms
Benzothiazoles in Medicinal Chemistry : Another significant study discussed the pharmacological activities of benzothiazole and its derivatives, emphasizing their wide range of biological activities including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The benzothiazole nucleus is a key moiety in many biologically active compounds, demonstrating the importance of structural variations in enhancing biological activities and therapeutic potential (Sumit et al., 2020).
Application in Drug Discovery
Anticancer Potentials of Benzothiazole Derivatives : Research on benzothiazole derivatives' anticancer potentials revealed their efficacy across different cancer cell lines, with the structural-activity relationship (SAR) playing a crucial role in determining their effectiveness. This review categorizes various benzothiazole derivatives, highlighting their mechanisms of action, including tyrosine kinase inhibition and induction of apoptosis, showcasing the scaffold's potential in cancer chemotherapy (Pathak et al., 2019).
properties
IUPAC Name |
3-(2-sulfanylidene-1,3-benzoxazol-3-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c12-9(13)5-6-11-7-3-1-2-4-8(7)14-10(11)15/h1-4H,5-6H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUSAZJGKDUUSPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=S)O2)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Thioxo-benzooxazol-3-yl)-propionic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.